Cas no 1547222-08-1 (1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1547222-08-1
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5830654
• PubChem ID: 82697409
• Update Time: 2025-05-25

1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde
• EN300-1300992
• AKOS021015108
• 1547222-08-1

• Inchi： 1S/C14H22N2O/c1-3-13-12(10-17)14(4-2)16(15-13)11-8-6-5-7-9-11/h10-11H,3-9H2,1-2H3
• InChI Key： LUIBUQAGWFIQOP-UHFFFAOYSA-N
• SMILES： O=CC1C(CC)=NN(C=1CC)C1CCCCC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde (CAS No. 1547222-08-1)

1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde (CAS No. 1547222-08-1) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a cyclohexyl group and two ethyl substituents, which contribute to its unique chemical properties and reactivity. The presence of a carbaldehyde functional group further enhances its utility as a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyrazole derivatives has surged due to their prominence in drug discovery and development. Researchers are particularly interested in 1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde for its potential role in designing novel therapeutic agents. Its structural framework is being explored for applications in anti-inflammatory, antimicrobial, and anticancer research, aligning with the growing focus on precision medicine and targeted therapies.

The compound’s CAS No. 1547222-08-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical synthesis. Users often inquire about its synthetic routes, physical properties, and safety data, underscoring the need for detailed technical documentation. For instance, questions like "How to synthesize 1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde?" or "What are the spectroscopic characteristics of CAS 1547222-08-1?" are common in scientific forums and search engines.

From an industrial perspective, 1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde is valued for its role in producing high-performance materials. Its incorporation into polymers and coatings has been investigated for enhancing thermal stability and mechanical strength, topics of high interest in the materials science community. Additionally, its potential use in catalysis and green chemistry initiatives aligns with global trends toward sustainable manufacturing practices.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound. Researchers emphasize the importance of purity assessment and structural elucidation to ensure reproducibility in experimental outcomes. The compound’s solubility in common organic solvents like dichloromethane and ethanol is also a critical parameter for laboratory applications.

In summary, 1-cyclohexyl-3,5-diethyl-1H-pyrazole-4-carbaldehyde (CAS No. 1547222-08-1) represents a promising candidate for multidisciplinary research. Its structural complexity and functional versatility make it a subject of ongoing investigation in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovations in medicinal chemistry and material engineering.